Cas no 227939-23-3 (5-ethoxypyridine-3-carbaldehyde)

• Product Name: 5-ethoxypyridine-3-carbaldehyde
• CAS No: 227939-23-3
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD18254211
• CID: 245020
• PubChem ID: 18177762
• Update Time: 2025-06-14

5-ethoxypyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-3-Pyridinecarboxaldehyde
• 3-Ethoxy-5-formylpyridine
• 3-Pyridinecarboxaldehyde,5-ethoxy-
• 5-ethoxypyridine-3-carbaldehyde
• 5-Ethoxy-pyridine-3-carbaldehyde
• A878442
• CJA93923
• AKOS017516418
• Z1255363707
• HIDAERAKVUSKAA-UHFFFAOYSA-N
• 5-Ethoxynicotinaldehyde
• SY028844
• SCHEMBL3884124
• N12988
• MFCD18254211
• CS-0195747
• 227939-23-3
• 3-Pyridinecarboxaldehyde, 5-ethoxy- (9CI)
• EN300-311342
• DB-253414

• MDL： MFCD18254211
• Inchi： 1S/C8H9NO2/c1-2-11-8-3-7(6-10)4-9-5-8/h3-6H,2H2,1H3
• InChI Key： HIDAERAKVUSKAA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-ethoxypyridine-3-carbaldehyde

Recent Advances in the Study of 227939-23-3 and 5-Ethoxypyridine-3-carbaldehyde in Chemical Biology and Pharmaceutical Research

The chemical compound 227939-23-3 and its derivative, 5-ethoxypyridine-3-carbaldehyde, have garnered significant attention in recent years due to their potential applications in drug discovery and chemical biology. These compounds are particularly notable for their roles as intermediates in the synthesis of bioactive molecules and their utility in medicinal chemistry. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their synthetic pathways, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 5-ethoxypyridine-3-carbaldehyde serves as a versatile building block in the synthesis of heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. Its structural features, including the ethoxy and aldehyde functional groups, make it an attractive candidate for further chemical modifications. Researchers have explored its use in the synthesis of pyridine-based ligands, which exhibit promising binding affinities for various biological targets, including enzymes and receptors implicated in disease pathways.

In the context of 227939-23-3, this compound has been identified as a key intermediate in the production of several pharmacologically active agents. Recent publications have detailed its role in the synthesis of inhibitors targeting specific kinases and proteases, which are critical in the regulation of cellular processes. The compound's unique chemical properties, such as its stability and reactivity, have enabled its use in high-throughput screening assays, facilitating the discovery of new drug candidates.

One of the most notable advancements in this area is the application of 5-ethoxypyridine-3-carbaldehyde in the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, which exhibited potent inhibitory effects on pro-inflammatory cytokines. These findings suggest that 5-ethoxypyridine-3-carbaldehyde could serve as a scaffold for the design of next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.

Furthermore, the combination of 227939-23-3 and 5-ethoxypyridine-3-carbaldehyde has been explored in the context of targeted drug delivery systems. Researchers have developed nanoparticle-based carriers incorporating these compounds to enhance the bioavailability and specificity of therapeutic agents. Preliminary results from in vivo studies indicate that such systems can significantly improve drug accumulation at disease sites while minimizing off-target effects, paving the way for more effective treatments for conditions such as cancer and autoimmune diseases.

In conclusion, the ongoing research on 227939-23-3 and 5-ethoxypyridine-3-carbaldehyde underscores their importance in the fields of chemical biology and pharmaceutical sciences. Their versatility as synthetic intermediates and their potential therapeutic applications make them valuable tools for drug discovery and development. Future studies are expected to further elucidate their mechanisms of action and expand their utility in addressing unmet medical needs.